Cas no 28789-68-6 (2-Pyridinesulfonicacid, 1-oxide)

• Product Name: 2-Pyridinesulfonicacid, 1-oxide
• CAS No: 28789-68-6
• MF: C₅H₅NO₄S
• MW: 175.162500143051
• CID: 269367
• PubChem ID: 56843626
• Update Time: 2025-04-19

2-Pyridinesulfonicacid, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonicacid, 1-oxide
• PyridineN-oxide-2-sulfonic acid
• 1-oxidopyridin-1-ium-2-sulfonic acid
• Q27256546
• UNII-369VK59P22
• Pyridine N-oxide-2-sulfonic acid
• 2-Pyridinesulfonic acid, 1-oxide
• 28789-68-6
• 369VK59P22
• 2-Pyridinesulfonic acid 1-oxide

• Inchi： 1S/C5H5NO4S/c7-6-4-2-1-3-5(6)11(8,9)10/h1-4H,(H,8,9,10)
• InChI Key： JFWLUVJNISGVLW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C[N+]=1[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 174.99395
• Monoisotopic Mass: 189.018415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: -0.5

Experimental Properties

• PSA: 81.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives